Cas no 896378-61-3 (8-(3-fluorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(3-fluorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 896378-61-3
• MF: C₂₁H₂₃FN₂O₄S
• MW: 418.481727838516
• CID: 5479726
• Update Time: 2025-05-22

8-(3-fluorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]methanone
• 8-(3-fluorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C21H23FN2O4S/c1-16-5-7-19(8-6-16)29(26,27)24-13-14-28-21(24)9-11-23(12-10-21)20(25)17-3-2-4-18(22)15-17/h2-8,15H,9-14H2,1H3
• InChI Key： JXXWJKVWRJCKBS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1)(N1CCC2(OCCN2S(C2=CC=C(C)C=C2)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-(3-fluorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Compound CAS No 896378-61-3: 8-(3-Fluorobenzoyl)-4-(4-Methylbenzenesulfonyl)-1-Oxa-4,8-Diazaspiro[4.5]Decane

The compound CAS No 896378-61-3, also known as 8-(3-fluorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the oxygen atom in the 1-oxa position. The structure of this molecule is further distinguished by the presence of a fluorobenzoyl group at the 8-position and a methylbenzenesulfonyl group at the 4-position, which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to combine multiple pharmacophores into a single molecular framework. The fluorobenzoyl group is known to enhance lipophilicity and improve drug absorption, while the methylbenzenesulfonyl group contributes to increased molecular stability and potential enzyme inhibitory activity. These features make this compound a promising candidate for the development of novel therapeutic agents targeting various disease states, including cancer, inflammation, and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways through its interaction with key protein targets. For instance, preliminary research has suggested that it may inhibit certain kinases involved in cell proliferation and survival. This property aligns with its potential application in anticancer therapy, where kinase inhibitors have shown remarkable success in recent years. Furthermore, the spiro structure provides a rigid framework that can enhance selectivity and reduce off-target effects, which are critical factors in drug development.

In terms of synthesis, this compound can be prepared through a multi-step organic synthesis process involving coupling reactions and ring-forming strategies. The introduction of the fluorobenzoyl group typically involves Friedel-Crafts acylation or other acylation techniques, while the methylbenzenesulfonyl group can be introduced via sulfonation followed by coupling reactions. The spiro structure itself is formed through intramolecular cyclization under specific reaction conditions, ensuring the formation of the desired ring system.

From a pharmacological perspective, this compound has demonstrated moderate bioavailability in preclinical studies, suggesting that it may be suitable for oral administration. Its pharmacokinetic profile has been optimized through structural modifications aimed at improving solubility and reducing metabolic liabilities. These attributes are essential for ensuring that the compound can reach therapeutic concentrations in target tissues while minimizing systemic toxicity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Molecular docking studies have revealed that it exhibits strong binding affinity to several receptor sites associated with inflammatory processes and immune regulation. This insight has guided further experimental work aimed at validating its therapeutic potential in animal models of chronic inflammation and autoimmune diseases.

In addition to its therapeutic applications, this compound has also been explored for its potential use as a research tool in chemical biology. Its unique structure allows researchers to probe complex biological systems and gain insights into molecular interactions that are otherwise difficult to study using conventional methods.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying its biological activity and to address any potential safety concerns. Ongoing studies are focused on evaluating its long-term toxicological profile and assessing its efficacy in more advanced preclinical models.

In conclusion, CAS No 896378-61-3 represents an exciting advancement in modern organic chemistry with broad implications for drug discovery and development. Its innovative structure and favorable pharmacological properties position it as a valuable asset in efforts to address unmet medical needs across various therapeutic areas.